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Compound of Interest

Compound Name: Erythromycin Ethylsuccinate

Cat. No.: B7790486 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

pharmaceutical compounds like Erythromycin Ethylsuccinate is paramount. This document

provides immediate, essential safety protocols, operational plans, and disposal guidelines to

foster a secure laboratory environment.

Erythromycin Ethylsuccinate may cause allergic skin reactions or asthma-like symptoms if

inhaled.[1][2][3] Adherence to the following personal protective equipment (PPE) and handling

procedures is critical to minimize exposure and ensure personnel safety.

Personal Protective Equipment (PPE)
Consistent and proper use of PPE is the first line of defense against exposure. The following

table summarizes the required PPE for handling Erythromycin Ethylsuccinate.
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Protection Type Equipment
Standard/Specificati

on
Purpose

Eye/Face Protection

Chemical splash-

resistant safety

glasses or goggles

with side protection. A

face shield may be

necessary for certain

activities.[1]

OSHA 29 CFR

1910.133 or EU

EN166[1]

To protect against

splashes, dust, and

aerosols.

Hand Protection
Nitrile or other

impervious gloves.

EC Directive

89/686/EEC and the

related standard

EN374

To prevent skin

contact and

absorption.

Body Protection
Protective clothing,

such as a lab coat.

Selected based on

workplace hazards.

To prevent

contamination of

personal clothing.

Respiratory Protection

Generally not required

for laboratory

operations with

adequate ventilation.

For spill cleanup or in

case of inadequate

ventilation, a tight-

fitting full-face

respirator with HEPA

filters or a NIOSH-

approved respirator is

necessary.

NIOSH (US) or CEN

(EU) approved

To prevent inhalation

of dust and aerosols.

Occupational Exposure Limits
Currently, specific OSHA PEL, NIOSH REL, and ACGIH TLV values for Erythromycin
Ethylsuccinate are not available. However, an 8-hour Time-Weighted Average (TWA) has

been established by Pfizer at 0.1 mg/m³.
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Parameter Value Source

Pfizer Occupational Exposure

Limit (OEL)
0.1 mg/m³ (8-hour TWA) Pfizer

OSHA Permissible Exposure

Limit (PEL)
Not available OSHA

NIOSH Recommended

Exposure Limit (REL)
Not available NIOSH

ACGIH Threshold Limit Value

(TLV)
Not available ACGIH

Standard Operating Procedures
Handling:

Handle Erythromycin Ethylsuccinate in a well-ventilated area, preferably within a

laboratory hood.

Avoid direct contact with the product.

Minimize dust generation and accumulation.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in handling areas.

Storage:

Store in a tightly-closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible substances such as strong oxidizing agents.

Store locked up.

Emergency and Disposal Plans
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First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding

eyelids open. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill Response: A logical workflow for responding to a spill is crucial for minimizing

contamination and exposure.
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Full-face respirator, gloves, lab coat)

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep or vacuum, do not create dust)

Decontaminate Area
(Wash with detergent and water)

Dispose of Waste
(Place in a sealed, labeled container)

Report the Incident

End of Procedure

Click to download full resolution via product page

Caption: Workflow for Erythromycin Ethylsuccinate Spill Response.
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Disposal:

Dispose of unused product and contaminated materials as hazardous waste in accordance

with all federal, state, and local regulations.

Do not allow the product to enter drains, waterways, or soil.

Consult with your institution's environmental health and safety department for specific

disposal guidelines. Waste generators must consult state and local hazardous waste

regulations to ensure complete and accurate classification. Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7790486?utm_src=pdf-custom-synthesis
https://aksci.com/sds/G812_SDS.pdf
https://www.carnegiepharma.com/images/34b3cc3c1cdde65c3eea6b082677d1b0.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6654314&productDescription=ERYTHROMYCIN+ETHLSUCCINATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b7790486#personal-protective-equipment-for-handling-erythromycin-ethylsuccinate
https://www.benchchem.com/product/b7790486#personal-protective-equipment-for-handling-erythromycin-ethylsuccinate
https://www.benchchem.com/product/b7790486#personal-protective-equipment-for-handling-erythromycin-ethylsuccinate
https://www.benchchem.com/product/b7790486#personal-protective-equipment-for-handling-erythromycin-ethylsuccinate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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